Cas no 1785618-89-4 (tert-butyl 3-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate
• CAS No: 1785618-89-4
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 6546743
• PubChem ID: 105519355
• Update Time: 2025-06-12

tert-butyl 3-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate
• EN300-1882508
• 1785618-89-4

• Inchi： 1S/C14H28N2O3/c1-13(2,3)19-12(17)16-8-6-7-11(9-16)14(4,10-15)18-5/h11H,6-10,15H2,1-5H3
• InChI Key： GIYMWRJIKLHWEN-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate (CAS No. 1785618-89-4)

The compound tert-butyl 3-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate (CAS No. 1785618-89-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This Boc-protected piperidine derivative is widely utilized in the synthesis of complex bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the tert-butyl carbamate (Boc) group and the amino-methoxypropyl side chain, make it a versatile intermediate in medicinal chemistry.

In recent years, the demand for piperidine-based building blocks like tert-butyl 3-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate has surged due to their critical role in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, as the piperidine scaffold is a common motif in neuromodulators and receptor-targeting compounds. The presence of the methoxypropyl moiety further enhances its utility in optimizing drug solubility and bioavailability, addressing a key challenge in modern pharmacology.

The synthesis and characterization of CAS No. 1785618-89-4 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the high purity and consistency required for pharmaceutical applications. Additionally, the compound's stability under various conditions makes it a reliable choice for multi-step synthetic routes, a feature highly valued by process chemists.

From an industrial perspective, tert-butyl 3-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With growing emphasis on environmentally friendly practices, researchers are exploring catalytic methods and solvent-free reactions to produce this intermediate more efficiently. This aligns with broader trends in the chemical industry, where reducing waste and energy consumption is a top priority.

Another area of interest is the compound's potential role in peptide mimetics and proteolysis-targeting chimeras (PROTACs), two cutting-edge fields in drug discovery. The Boc-protected amine functionality allows for selective deprotection and further functionalization, enabling the construction of complex molecular architectures. As such, CAS No. 1785618-89-4 is frequently referenced in patents and academic publications related to targeted protein degradation and next-generation therapeutics.

In summary, tert-butyl 3-(1-amino-2-methoxypropan-2-yl)piperidine-1-carboxylate represents a critical tool in modern synthetic chemistry, with wide-ranging applications in drug development and material science. Its unique structural properties and versatility continue to make it a subject of active research, particularly in areas addressing unmet medical needs and sustainable chemical production.